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2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester 2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester
Brand Name: Vulcanchem
CAS No.: 59468-40-5
VCID: VC20859540
InChI: InChI=1S/C18H14ClFN2O2/c1-24-17(23)9-12-10-21-18(13-4-2-3-5-15(13)20)14-8-11(19)6-7-16(14)22-12/h2-9,22H,10H2,1H3/b12-9-
SMILES: COC(=O)C=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F
Molecular Formula: C18H14ClFN2O2
Molecular Weight: 344.8 g/mol

2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester

CAS No.: 59468-40-5

Cat. No.: VC20859540

Molecular Formula: C18H14ClFN2O2

Molecular Weight: 344.8 g/mol

* For research use only. Not for human or veterinary use.

2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester - 59468-40-5

Specification

CAS No. 59468-40-5
Molecular Formula C18H14ClFN2O2
Molecular Weight 344.8 g/mol
IUPAC Name methyl (2Z)-2-[7-chloro-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-ylidene]acetate
Standard InChI InChI=1S/C18H14ClFN2O2/c1-24-17(23)9-12-10-21-18(13-4-2-3-5-15(13)20)14-8-11(19)6-7-16(14)22-12/h2-9,22H,10H2,1H3/b12-9-
Standard InChI Key RSYIYJMXKOTVPG-XFXZXTDPSA-N
Isomeric SMILES COC(=O)/C=C\1/CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F
SMILES COC(=O)C=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F
Canonical SMILES COC(=O)C=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F

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